Cas no 2034373-08-3 (5-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxybenzamide)

• Product Name: 5-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxybenzamide
• CAS No: 2034373-08-3
• MF: C₁₉H₂₀ClN₃O₂S
• MW: 389.899002075195
• CID: 5333846
• Update Time: 2025-06-08

5-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-methoxybenzamide
• 5-chloro-N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-methoxybenzamide
• 5-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxybenzamide

• Inchi： 1S/C19H20ClN3O2S/c1-12-18(17-5-4-10-26-17)13(2)23(22-12)9-8-21-19(24)15-11-14(20)6-7-16(15)25-3/h4-7,10-11H,8-9H2,1-3H3,(H,21,24)
• InChI Key： AIGJJJXDWBXODL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCCN1C(C)=C(C2=CC=CS2)C(C)=N1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 484
• XLogP3: 3.9
• Topological Polar Surface Area: 84.4

Additional information on 5-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxybenzamide

Recent Advances in the Study of 5-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxybenzamide (CAS: 2034373-08-3)

The compound 5-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxybenzamide (CAS: 2034373-08-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole-thiophene scaffold, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammatory responses. In vitro and in vivo studies have demonstrated that 2034373-08-3 exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, structural-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, paving the way for further optimization.

Another significant area of investigation has been the compound's potential application in oncology. Preliminary data indicate that 5-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxybenzamide may interfere with cancer cell proliferation by targeting key enzymes involved in cell cycle regulation. These findings are particularly promising for the development of novel chemotherapeutic agents with improved selectivity and reduced side effects.

From a pharmacokinetic perspective, recent studies have focused on improving the bioavailability and metabolic stability of 2034373-08-3. Various formulation strategies, including nanoparticle-based delivery systems, have been explored to enhance its solubility and tissue distribution. These advancements are crucial for translating the compound's therapeutic potential into clinical applications.

In conclusion, the growing body of research on 5-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxybenzamide underscores its versatility and promise as a therapeutic agent. Future studies should focus on comprehensive toxicity profiling and clinical trials to fully evaluate its safety and efficacy in human subjects. The continued exploration of this compound may lead to significant breakthroughs in the treatment of inflammatory diseases and cancer.